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N,N-dimethylaniline (CAS No. 121-69-7) is a substituted aniline derivative widely used as a
solvent, a stabilizer, and an intermediate in the synthesis of dyes, such as crystal violet, and
other organic compounds.[1][2][3] While indispensable in many applications, its utility is
matched by its significant health hazards. DMA is a combustible, oily liquid, typically yellow to
brown, with a characteristic fish-like odor.[2][4][5] It is toxic by inhalation, ingestion, and, most
critically for laboratory settings, through dermal absorption.[2][6][7] This guide is structured to
provide a multi-layered safety protocol, moving from hazard identification to emergency
response, ensuring a self-validating system of protection for researchers.

Section 1: Core Hazard Identification and
Toxicological Profile

A foundational understanding of DMA's toxic properties is critical for appreciating the stringency
of the required safety protocols. It is classified as acutely toxic, a suspected carcinogen, and an
environmental hazard.[8][9][10]

The primary danger of DMA is its ability to cause methemoglobinemia, a condition where the
iron in hemoglobin is oxidized, rendering it unable to transport oxygen.[11][12][13] This leads to
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a form of chemical asphyxiation, with symptoms including cyanosis (blue lips and skin),
headache, dizziness, and confusion.[1][13][14] Chronic or severe exposure can damage the
blood, kidneys, liver, and central nervous system.[1][6][7]

Physicochemical and Toxicological Data

The following tables summarize the key properties and toxicity values for N,N-dimethylaniline.

Property Value Source
Chemical Formula CsH11N [6]
Molecular Weight 121.18 g/mol [6]
Appearance Yellow to brown oily liquid [2][4]1[5]
Odor Fish-like / Amine-like [4][11]
Boiling Point 194°C (381.2°F) [6][15][16]
Melting Point 2.5°C (36.5°F) [6][15][16]
Flash Point 63°C (145.4°F) [61[7]

Insoluble in water; soluble in
Solubility alcohol, ether, and other [21[31[4]

organic solvents.
Toxicological Data Value Species Source
LDso Oral 1410 mg/kg Rat [6]
LDso Dermal 1770 mg/kg Rabbit [6]
Lethal Oral Dose
(estimated) 50 mg/kg Human [11]
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Occupational

o Value (TWA) Value (STEL) Source
Exposure Limits
NIOSH REL 5 ppm (25 mg/m3) 10 ppm (50 mg/m3) [11][15]
OSHA PEL 5 ppm (25 mg/mg) [11][15]
ACGIH TLV 5 ppm (25 mg/m3) 10 ppm (50 mg/m3) [11][15]
IDLH 100 ppm [11]

TWA: Time-Weighted

Average (8-hr), STEL:

Short-Term Exposure
Limit (15-min), PEL:
Permissible Exposure
Limit, REL:
Recommended

Exposure Limit, TLV:

Threshold Limit Value,

IDLH: Immediately
Dangerous to Life or
Health. The "skin"

notation indicates a

significant potential for

absorption through the

skin.

Section 2: The Hierarchy of Controls: A Systematic
Approach to Safety

Effective management of DMA risk follows the "Hierarchy of Controls," a framework that

prioritizes the most effective control measures. Engineering controls and administrative controls

are paramount, with Personal Protective Equipment (PPE) serving as the final barrier.
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or Outside Hood

Small
Assess Spill Size
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Click to download full resolution via product page
Caption: Emergency response workflow for an N,N-dimethylaniline spill.
Protocol: Small Spill Cleanup (<100 mL, inside a fume hood)
o Alert personnel in the immediate area.

+ Ensure you are wearing the full required PPE, including respiratory protection if vapors are
significant.

+ Contain the spill by covering it with an inert absorbent material like vermiculite, sand, or dry
earth. [6][7][14]Do NOT use combustible materials like paper towels or sawdust. [7]4.
Carefully collect the absorbed material using non-sparking tools and place it into a clearly
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labeled, sealable container for hazardous waste. [7]5. Wipe the spill area with a cloth
dampened with a suitable solvent, and place the cloth in the waste container.

» Dispose of all materials according to institutional hazardous waste procedures. [17] Protocol:
Large Spill Response (>100 mL or any spill outside a fume hood)

o EVACUATE: Immediately alert everyone in the lab and evacuate the area. [13]2. ISOLATE:
Close the doors to the affected area to contain vapors.

o ALERT: Pull the nearest fire alarm and call your institution's emergency response number
from a safe location. Provide details: chemical name, location, and estimated quantity.

» Do not attempt to clean up a large spill yourself. Only trained emergency responders with
appropriate equipment (including Self-Contained Breathing Apparatus) should manage the
incident. [6][18]

Personal Exposure and First Aid
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Exposure Occurs

Identify Route of Exposure

Inhalation

Inhalation Skin Contact Eye Contact Ingestion

if needed. Use safety shower. at eyewash station. DO NOT induce vomiting.

Move to fresh air. Remove all contaminated clothing. . . . .
[ Provide respiratory support ] [ Wash with soap & water for 15+ min. ] [ Flush eyes with water for 15+ min j [ Rinse mouth with water. j

Seek Immediate Medical Attention
For ALL Exposures.

Provide SDS to Responders.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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